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Compound of Interest

Compound Name: 4-Cyclopropylbenzaldehyde

Cat. No.: B1279468

An In-depth Technical Guide to the Physicochemical Properties of 4-
Cyclopropylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
4-Cyclopropylbenzaldehyde, a versatile intermediate compound. The guide details its
chemical and physical characteristics, experimental protocols for their determination, and
potential applications in various scientific fields.

Core Physicochemical Properties

4-Cyclopropylbenzaldehyde is an organic compound featuring a cyclopropyl group attached
to a benzaldehyde moiety.[1] This unique structure imparts specific chemical and physical
properties that make it a valuable building block in organic synthesis.[1]

General and Physical Properties

The fundamental identifiers and physical constants for 4-Cyclopropylbenzaldehyde are
summarized below. The data indicates it is a liquid at standard temperature and pressure.
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Property Value Source
Molecular Formula C10H100 [1112][3]
Molecular Weight 146.19 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [2]
Boiling Point 113 °C [2]
Density 1.0512 g/cm3 [2]
Physical Form Liquid [4]

Identification and Structure

Detailed identifiers are crucial for database searches and regulatory submissions.

Identifier Value Source
IUPAC Name 4-cyclopropylbenzaldehyde [1][4]
CAS Number 20034-50-8 [1]
Canonical SMILES C1CC1C2=CC=C(C=C2)C=0 [11[3]
InChi Key CZUQVKFJAJAHGK- (4]

UHFFFAOYSA-N

Solubility and Storage

The solubility of aldehydes is influenced by their carbon chain length. While smaller aldehydes
are miscible with water, solubility decreases as the molecule becomes larger and more
nonpolar.[5][6][7] Given its ten-carbon structure, 4-Cyclopropylbenzaldehyde is expected to
be sparingly soluble in water but soluble in common organic solvents.

Property Information Source
Storage Temperature 2-8°C, under inert atmosphere [2][4]
Purity (example) 96% [4]
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Spectroscopic and Reactivity Profile
Spectroscopic Data

Spectroscopic methods are essential for the identification and characterization of aldehydes.

« Infrared (IR) Spectroscopy: Aldehydes exhibit a characteristic strong C=0 stretching band
near 1700 cm~1,[8]

e IH NMR Spectroscopy: The formyl proton (-CHO) of an aldehyde produces a distinctive
signal in the downfield region of the spectrum, typically between & 9.5 and 10 ppm.[8]

e 13C NMR Spectroscopy: The carbonyl carbon of an aldehyde is also readily identifiable,
appearing significantly downfield in the spectrum.

Chemical Reactivity and Stability

The reactivity of 4-Cyclopropylbenzaldehyde is dominated by its aldehyde functional group,
making it a substrate for nucleophilic addition reactions.[8] It can serve as a versatile building
block for synthesizing more complex molecules.[1] The compound should be stored under an
inert atmosphere to prevent oxidation of the aldehyde group.[2][4]

Synthesis and Applications
Synthesis Pathways

Several synthetic routes are available for the preparation of 4-Cyclopropylbenzaldehyde.
» Friedel-Crafts Acylation: This method involves the acylation of cyclopropylbenzene.[1]

» Oxidation: The oxidation of cyclopropylbenzyl alcohol using common oxidizing agents can
yield the target aldehyde.[1]

e Suzuki Coupling: A documented method involves the reaction of p-bromobenzaldehyde with
cyclopropylboronic acid.[9]
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General synthesis routes for 4-Cyclopropylbenzaldehyde.

Potential Applications

The unique combination of a cyclopropyl group and a reactive aldehyde group makes this

compound a valuable intermediate.[1]

e Pharmaceuticals: It serves as a building block for molecules with potential therapeutic

applications.[1]

e Fine Chemicals: It is a starting material for fragrances, dyes, and other specialty materials.[1]

o Material Science: The compound can be utilized in the synthesis of specialized polymers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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